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Compound of Interest

Compound Name: DMJ-1-228

Cat. No.: B14758183

For researchers, scientists, and drug development professionals working with DMJ-1-228, a
CD4-mimetic compound that inhibits HIV-1 entry, adherence to strict safety and handling
protocols is paramount.[1][2][3] This document provides essential, immediate safety and
logistical information, including operational and disposal plans, to ensure the safe and effective
use of this compound in a laboratory setting.

Summary of Quantitative Data

The following table summarizes the known quantitative and physicochemical properties of
DMJ-1-228.

Property Value Source
Molecular Formula C19H19CIFN504 [4]
Molecular Weight 435.84 g/mol [4]
CAS Number 1374035-59-2 [4]
Appearance Solid [4]
Purity >98% (HPLC) [4]
Solubility 10 mM in DMSO [4]
IC50 (HIV-1 JR-FL) 86.9 UM [5]
IC50 (HIV-1 YU2) 46.7 pM [5]
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Personal Protective Equipment (PPE) and Safety
Precautions

When handling DMJ-1-228, it is crucial to use appropriate personal protective equipment and
follow safety best practices to minimize exposure and risk.

Hazard Identification and Precautionary Statements

DMJ-1-228 is associated with the following hazard statements:

H301: Toxic if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

The following precautionary statements should be strictly followed:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

e P301+P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Recommended Personal Protective Equipment:

o Eye Protection: Wear chemical safety goggles with side shields.

e Hand Protection: Wear protective gloves. The specific glove material should be chosen
based on the solvent being used to dissolve DMJ-1-228. For DMSO, appropriate glove types
would include nitrile or neoprene.

o Skin and Body Protection: Wear an impervious laboratory coat.
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» Respiratory Protection: If working with the solid powder or creating aerosols, use a suitable
respirator.

An eyewash station and safety shower should be readily accessible in the laboratory where
DMJ-1-228 is handled.

Operational Plans: Handling and Storage

Proper handling and storage are critical to maintaining the integrity of DMJ-1-228 and ensuring
laboratory safety.

Storage:

¢ Solid Powder: Store at -20°C for up to 12 months or at 4°C for up to 6 months.[4]

 In Solvent: Store in a tightly sealed container at -80°C for up to 6 months or at -20°C for up
to 6 months.[4]

Handling:

e For in vivo studies, freshly prepared formulations are recommended for optimal results.[6]
e When preparing solutions, use appropriate solvents such as DMSO.[4]

e Avoid inhalation of dust and contact with skin and eyes.

Disposal Plan

Dispose of DMJ-1-228 and any contaminated materials in accordance with local, state, and
federal regulations. A general disposal procedure is as follows:

o Collect Waste: Collect all waste materials, including unused DMJ-1-228, contaminated PPE,
and any materials used for spill cleanup, in a designated and clearly labeled hazardous
waste container.

» Arrange for Disposal: Contact your institution's environmental health and safety (EHS) office
to arrange for the proper disposal of the chemical waste.[7] Adhered or collected material
should be promptly disposed of.[7]
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Experimental Protocols

The following is a general protocol for an in vitro HIV-1 infection assay using DMJ-1-228, based
on published research.[5][8]

Preparation of DMJ-1-228 Stock Solution:

e Dissolve solid DMJ-I1-228 in dimethyl sulfoxide (DMSO) to create a stock concentration of 10
to 20 mM.[8]

 Aliquot the stock solution and store at -20°C.[8]

e On the day of the experiment, dilute the stock solution to 1 mM in serum-free Dulbecco's
modified Eagle medium (DMEM).[8]

HIV-1 Infection Assay:

e Seed Cf2Th-CCR5-CDA4 target cells at a density of 6 x 103 cells/well in 96-well luminometer-
compatible tissue culture plates 24 hours before infection.[8]

e On the day of infection, incubate varying concentrations of DMJ-1-228 (0 to 100 uM) with
recombinant HIV-1 viruses (10,000 RT units) at 37°C for 30 minutes.[8]

e Add the virus-compound mixture to the target cells.

» After an appropriate incubation period, measure the luciferase activity in the target cells to
determine the level of infection. The percentage of infection is calculated relative to the level
of infection observed in the absence of the compound.

Mechanism of Action and Experimental Workflow

DMJ-I-228 functions as a CD4-mimetic, inhibiting HIV-1 entry into host cells.[1][2][3] It achieves
this by binding to the HIV-1 envelope glycoprotein gp120 within the conserved Phe 43 cavity,
which is located near the CD4-binding site.[1][2] This binding blocks the interaction between
gp120 and the host cell's CD4 receptor, a critical first step in the viral entry process.[1][2]

The following diagram illustrates the workflow for assessing the inhibitory effect of DMJ-1-228
on HIV-1 entry.
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Caption: Workflow for HIV-1 Inhibition Assay with DMJ-1-228.

The following diagram illustrates the mechanism of HIV-1 entry and its inhibition by DMJ-1-228.
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Caption: Mechanism of HIV-1 Entry Inhibition by DMJ-1-228.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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